N~2~-cyclohexyl-N~1~-(4-iodophenyl)-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: 2-[cyclohexyl(methylsulfonyl)amino]-N-(4-iodophenyl)acetamide
• InChI: InChI=1S/C15H21IN2O3S/c1-22(20,21)18(14-5-3-2-4-6-14)11-15(19)17-13-9-7-12(16)8-10-13/h7-10,14H,2-6,11H2,1H3,(H,17,19)
• InChI Key: ATRHNSNURDVPDL-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC(=O)NC1=CC=C(C=C1)I)C2CCCCC2
• Molecular Formula: C15H21IN2O3S
• Molecular Weight: 436.3 g/mol

Description

N~2~-cyclohexyl-N~1~-(4-iodophenyl)-N~2~-(methylsulfonyl)glycinamide, also known as JNJ-26489112, is a novel and potent antagonist of the transient receptor potential vanilloid 1 (TRPV1) channel. This compound has been extensively studied for its potential applications in the treatment of various disorders, including chronic pain, inflammation, and cancer.

Mechanism of Action

N~2~-cyclohexyl-N~1~-(4-iodophenyl)-N~2~-(methylsulfonyl)glycinamide exerts its effects by binding to the TRPV1 channel and blocking its activity. This leads to a reduction in the transmission of pain and inflammation signals, as well as a decrease in the growth and proliferation of cancer cells. Additionally, this compound has been shown to modulate the activity of other ion channels and receptors, further contributing to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to effectively block TRPV1 channels, leading to a reduction in pain and inflammation signals. Additionally, this compound has been shown to inhibit the growth and proliferation of cancer cells, making it a promising candidate for cancer therapy. However, further studies are needed to fully elucidate the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of N~2~-cyclohexyl-N~1~-(4-iodophenyl)-N~2~-(methylsulfonyl)glycinamide is its potent and selective inhibition of TRPV1 channels, making it a valuable tool for studying the role of these channels in pain, inflammation, and cancer. However, one limitation of this compound is its relatively short half-life and poor solubility, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on N~2~-cyclohexyl-N~1~-(4-iodophenyl)-N~2~-(methylsulfonyl)glycinamide. One potential application is in the development of novel analgesics for the treatment of chronic pain. Additionally, this compound may have potential applications in the treatment of inflammatory disorders, such as arthritis and inflammatory bowel disease. Finally, further studies are needed to fully elucidate the anticancer effects of this compound and to explore its potential as a cancer therapy.

Scientific Research Applications

N~2~-cyclohexyl-N~1~-(4-iodophenyl)-N~2~-(methylsulfonyl)glycinamide has been extensively studied for its potential applications in the treatment of chronic pain, inflammation, and cancer. In preclinical studies, this compound has been shown to effectively block TRPV1 channels, which are involved in the transmission of pain and inflammation signals. Additionally, this compound has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo.